Cas no 2171745-63-2 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoyl-3-methylazetidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoyl-3-methylazetidine-3-carboxylic acid
• CAS No: 2171745-63-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6333751
• PubChem ID: 165557007
• Update Time: 2025-07-02

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoyl-3-methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoyl-3-methylazetidine-3-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanoyl]-3-methylazetidine-3-carboxylic acid
• 2171745-63-2
• EN300-1543044

• Inchi： 1S/C26H30N2O6/c1-26(24(30)31)15-28(16-26)23(29)22(12-7-13-33-2)27-25(32)34-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-22H,7,12-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： NULNKIQTYUKGDN-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(C(CCCOC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoyl-3-methylazetidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoyl-3-methylazetidine-3-carboxylic Acid (CAS No. 2171745-63-2)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoyl-3-methylazetidine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171745-63-2, represents a unique molecular architecture that combines various functional groups, making it a promising candidate for further research and development in drug discovery.

The molecular structure of this compound features a backbone of azetidine, which is a five-membered heterocyclic ring containing one nitrogen atom. This core structure is modified with several functional groups, including a methoxycarbonyl group, an amino group, and a methoxy substituent on the pentanoyl chain. The presence of these functional groups not only contributes to the compound's chemical diversity but also opens up numerous possibilities for its biological activity.

The 9H-fluoren-9-ylmethyl moiety attached to the methoxycarbonyl group is particularly noteworthy. Fluorene derivatives are known for their stability and ability to interact with biological targets in specific ways. The methoxycarbonyl group, on the other hand, is a common protective group in peptide chemistry and can be used to modulate reactivity and solubility. Together, these features suggest that this compound may exhibit properties suitable for applications in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. Azetidine derivatives, in particular, have shown potential as scaffolds for drugs targeting various diseases. For instance, studies have demonstrated that azetidine-based molecules can interact with enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The specific modifications present in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoyl-3-methylazetidine-3-carboxylic acid may enhance its binding affinity and selectivity for certain biological targets.

The methoxy group on the pentanoyl chain adds another layer of complexity to the compound's structure. Methoxy-substituted aliphatic chains are commonly found in natural products and bioactive molecules, often contributing to their pharmacological properties. The combination of these functional groups in this compound makes it an intriguing subject for further investigation.

One of the most exciting aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, small molecules are often used as starting points for the development of larger, more intricate structures. The modular nature of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoyl-3-methylazetidine-3-carboxylic acid allows chemists to attach additional functional groups or link it to other pharmacophores, creating novel compounds with tailored properties.

The synthesis of this compound presents both challenges and opportunities. The presence of multiple reactive sites requires careful consideration to ensure high yields and purity. However, the use of advanced synthetic techniques has made it possible to construct complex molecules like this one with increasing precision. Techniques such as solid-phase synthesis and transition-metal-catalyzed reactions have been particularly useful in the preparation of such intricate structures.

In terms of biological activity, preliminary studies suggest that this compound may have potential applications in areas such as anti-inflammatory therapy and cancer treatment. The azetidine core is known to interact with various enzymes and receptors, while the fluorene moiety can enhance bioavailability and metabolic stability. These properties make it an attractive candidate for further exploration.

The development of new drugs is a lengthy and complex process that involves multiple stages of research and testing. From initial discovery to clinical trials, each step requires careful planning and execution. However, compounds like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoyl-3-methylazetidine-3-carboxylic acid provide valuable starting points for these efforts. They serve as templates for designing more effective therapeutic agents that can address unmet medical needs.

The role of computational chemistry in drug discovery cannot be overstated. By using computational methods, researchers can predict the properties of molecules like this one before they are synthesized in the lab. This approach can save time and resources by identifying promising candidates early in the process. Additionally, computational studies can provide insights into how these compounds might interact with biological targets at the molecular level.

The future prospects for this compound are promising. As more research is conducted, its potential applications may become clearer. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in unlocking its full therapeutic potential. With continued investigation, it is possible that this molecule will contribute to the development of new treatments for various diseases.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanoyl-3-methylazetidine-3-carboxylic acid (CAS No. 2171745-63-2) represents an exciting advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a valuable candidate for further research and development. As our understanding of its properties grows, so too does its potential to contribute to medical science.